ethyl N-(1-pyridin-2-ylethylideneamino)carbamate

• CAS No.: 5325-61-1
• Molecular Formula: C10H13N3O2
• Molecular Weight: 207.23 g/mol
• IUPAC Name: ethyl N-(1-pyridin-2-ylethylideneamino)carbamate
• InChI: InChI=1S/C10H13N3O2/c1-3-15-10(14)13-12-8(2)9-6-4-5-7-11-9/h4-7H,3H2,1-2H3,(H,13,14)
• InChI Key: MGFZBMBICFXHJJ-UHFFFAOYSA-N
• SMILES: CCOC(=O)NN=C(C)C1=CC=CC=N1

Description

Ethyl N-(1-pyridin-2-ylethylideneamino)carbamate is a useful research compound. Its molecular formula is C10H13N3O2 and its molecular weight is 207.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6.06 gm (0.05 mole) of 2-acetylpyridine, 5.21 gm (0.05 mole) of ethylcarbazate and 100 ml of absolute ethanol is refluxed 2 hr. The hot solution is filtered. The filtrate is cooled to room temperature and then chilled in the refrigerator. The product is collected, washed with Skellysolve B and dried to yield 3.8 gm (37%) of the title compound having a melting point of 113.2° C.